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Compound of Interest

Compound Name: Isojasmone

Cat. No.: B1237747 Get Quote

For researchers and scientists in the fast-paced world of drug development and fragrance

science, ensuring laboratory safety is paramount. This guide provides essential, immediate

safety and logistical information for handling Isojasmone, a common fragrance ingredient. By

offering clear, procedural guidance, we aim to be your preferred source for laboratory safety

and chemical handling information, building a foundation of trust that extends beyond the

products we supply.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling Isojasmone, a range of personal protective equipment is essential to minimize

exposure and ensure personal safety. The following PPE is recommended based on a

thorough hazard assessment.

Key Personal Protective Equipment:

Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For

tasks with a higher risk of splashing, chemical splash goggles and a face shield should be

worn.[1]

Hand Protection: Chemically resistant gloves, such as nitrile gloves, are required. For

prolonged contact or when handling larger quantities, heavier-duty gloves may be necessary.

Always inspect gloves for any signs of degradation or punctures before use.
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Body Protection: A standard laboratory coat should be worn to protect against incidental skin

contact.[1] For operations with a significant splash potential, a chemical-resistant apron over

the lab coat is recommended.

Respiratory Protection: Work should be conducted in a well-ventilated area. If engineering

controls such as a fume hood are not available or are insufficient to maintain exposure below

acceptable limits, a NIOSH-approved respirator may be required.

Physical and Chemical Properties of Isojasmone
Understanding the physical and chemical properties of Isojasmone is crucial for safe handling

and storage. The following table summarizes key quantitative data.

Property Value

Appearance Colorless to pale yellow liquid

Odor Floral, jasmine-like, green, and slightly fruity

Molecular Weight 166.26 g/mol [2]

Boiling Point 200-256 °C[2]

Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[3][4]

Density Approximately 0.917-0.924 g/cm³[5][6]

Solubility
Insoluble in water; soluble in organic solvents

like ethanol and ether.[2]

Vapor Pressure 0.0107 hPa at 20°C[2]

Experimental Protocol: Preparation of a 1%
Isojasmone Solution in Ethanol
This protocol outlines a standard procedure for the preparation of a 1% Isojasmone solution in

ethanol, a common task in fragrance research and development.

Materials:
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Isojasmone

Ethanol (95% or absolute)

Glass beaker or flask

Graduated cylinder or pipette

Analytical balance

Magnetic stirrer and stir bar (optional)

Appropriate PPE (lab coat, safety glasses, nitrile gloves)

Procedure:

Preparation: Ensure the work area, typically a fume hood or a well-ventilated benchtop, is

clean and free of clutter. Assemble all necessary equipment and materials.

Weighing Isojasmone:

Place a clean, dry beaker or flask on the analytical balance and tare the weight.

Carefully dispense the required amount of Isojasmone into the container. For example, to

prepare 100g of a 1% solution, you would weigh out 1.0g of Isojasmone.

Record the exact weight.

Adding Ethanol:

Remove the container with the weighed Isojasmone from the balance.

Measure the required amount of ethanol. For the 100g of a 1% solution, you would add

99.0g of ethanol. This can be done by weight or by calculating the required volume using

the density of ethanol.

Slowly add the ethanol to the Isojasmone.

Mixing:
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Gently swirl the container to mix the contents.

If necessary, place a magnetic stir bar in the container and place it on a magnetic stirrer at

a low to medium speed until the Isojasmone is completely dissolved.

Storage:

Transfer the solution to a clean, properly labeled, and tightly sealed storage bottle.

The label should include the name of the solution (1% Isojasmone in Ethanol), the date of

preparation, and the initials of the preparer.

Store the solution in a cool, dry, and well-ventilated area, away from sources of ignition.

Isojasmone Handling and Disposal Workflow
The following diagram illustrates the recommended workflow for the safe handling and disposal

of Isojasmone in a laboratory setting.
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Preparation

Handling

Disposal

Don Personal Protective Equipment (PPE)

Prepare work area (fume hood/ventilated space)

Weigh or measure Isojasmone

Proceed to handling

Perform experimental procedure

Store in a sealed, labeled container

Collect waste in a designated, labeled container

After use

Dispose of as hazardous waste via institutional procedures

Click to download full resolution via product page

Caption: A logical workflow for handling Isojasmone, from preparation to disposal.
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Operational and Disposal Plans
Storage:

Store Isojasmone in a cool, dry, and well-ventilated area away from direct sunlight and

sources of ignition.[7]

Keep containers tightly closed to prevent evaporation and contamination.[7]

Store away from incompatible materials such as strong oxidizing agents.

Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,

dry sand, or earth.

Place the absorbent material into a suitable container for disposal.

For large spills, evacuate the area and contact your institution's environmental health and

safety department.

Ensure adequate ventilation to dissipate vapors.

Waste Disposal:

Isojasmone and any materials contaminated with it should be disposed of as hazardous

waste.[3][4]

Do not discharge into drains, sewers, or water courses.[3]

All waste must be collected in designated, properly labeled, and sealed containers.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Your institution's environmental health and safety office will provide specific guidance on

waste collection and disposal procedures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1237747?utm_src=pdf-body
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=weighing
https://www.chem.rochester.edu/notvoodoo/pages/reagents.php?page=weighing
https://www.benchchem.com/product/b1237747?utm_src=pdf-body
https://tigerweb.towson.edu/ladon/safeorg.htm
https://www.researchgate.net/publication/337117651_Monitoring_of_Volatile_Organic_Compounds_to_Sustain_Safe_Laboratory_Working_Environment
https://tigerweb.towson.edu/ladon/safeorg.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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